Cas no 2734772-76-8 (2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde)

• Product Name: 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde
• CAS No: 2734772-76-8
• MF: C₁₀H₁₁FO₃
• MW: 198.19
• CID: 5079989
• Update Time: 2026-03-01

2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde

• Inchi： 1S/C10H11FO3/c1-7-3-8(5-12)10(11)9(4-7)14-6-13-2/h3-5H,6H2,1-2H3
• InChI Key： CWCKEUBBPIGGFQ-UHFFFAOYSA-N
• SMILES： C1C(=C(C(=CC=1C)C=O)F)OCOC

Additional information on 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde

Introduction to 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde (CAS No. 2734772-76-8)

2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde (CAS No. 2734772-76-8) is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of substituted benzaldehydes, which are well-known for their diverse applications in medicinal chemistry. The presence of a fluoro group, along with methoxymethoxy and methyl substituents, imparts distinct electronic and steric effects that influence its reactivity and functionality.

The fluoro group is a key structural feature that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive scaffold for drug design. In recent years, fluorinated compounds have been extensively studied for their ability to modulate enzyme interactions and improve pharmacokinetic profiles. The methoxymethoxy substituent further modifies the electronic distribution of the aromatic ring, potentially influencing its binding affinity to biological targets. This combination of structural elements makes 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated benzaldehydes in the development of novel therapeutic agents. For instance, researchers have demonstrated that fluorinated aromatic aldehydes can serve as effective intermediates in the synthesis of small-molecule inhibitors targeting various disease-related proteins. The 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde structure has been particularly noted for its potential in inhibiting enzymes involved in cancer metabolism. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against key enzymes such as tyrosine kinases and proteases, which are crucial in tumor growth and progression.

The methyl group at the 5-position of the benzene ring contributes to the overall steric environment of the molecule, which can be critical for achieving optimal binding interactions with biological targets. This structural feature allows for fine-tuning of the compound's pharmacophore, enabling researchers to optimize its potency and selectivity. In addition, the presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances the compound's versatility in various chemical reactions, making it a valuable building block for synthetic chemistry.

In terms of synthetic methodologies, 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde can be synthesized through multiple routes, including Friedel-Crafts acylation followed by functional group transformations. The fluoro group can be introduced via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, while the methoxymethoxy substituent can be incorporated through etherification reactions. These synthetic strategies highlight the compound's adaptability in pharmaceutical synthesis and underscore its utility as a versatile intermediate.

The biological activity of 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde has been further explored in recent preclinical studies. Researchers have investigated its potential as an anti-inflammatory agent by examining its effects on inflammatory pathways such as NF-κB and MAPK signaling. Initial findings suggest that this compound may modulate these pathways by interacting with key transcription factors and downstream effectors. Additionally, studies have shown that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

Another area of interest is the application of 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde in antimicrobial research. The unique structural features of this compound make it a promising candidate for developing novel antimicrobial agents against resistant bacterial strains. Preliminary experiments have demonstrated its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. These findings open up new avenues for treating multidrug-resistant infections, a growing concern in global healthcare.

The agrochemical potential of 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde should not be overlooked either. Its structural similarity to known herbicides and fungicides suggests that it may serve as an effective intermediate in developing next-generation crop protection agents. By leveraging its chemical properties, researchers aim to create compounds that offer improved efficacy against pests while maintaining environmental safety.

In conclusion, 2-Fluoro-3-(methoxymethoxy)-5-methylbenzaldehyde (CAS No. 2734772-76-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, combined with recent advancements in synthetic chemistry and biological research, position it as a valuable asset in drug discovery efforts. As ongoing studies continue to uncover new therapeutic uses and synthetic pathways, this compound is poised to play an increasingly important role in addressing global health challenges.